Cas no 515847-89-9 (1-methyl-n-(5-methyl-1,2-oxazol-3-yl)-4-nitro-1h-pyrazole-5-carbo Xamide)
515847-89-9 structure
Product Name:1-methyl-n-(5-methyl-1,2-oxazol-3-yl)-4-nitro-1h-pyrazole-5-carbo Xamide
CAS No:515847-89-9
MF:C9H9N5O4
MW:251.198860883713
CID:935588
PubChem ID:844589
Update Time:2025-04-19
1-methyl-n-(5-methyl-1,2-oxazol-3-yl)-4-nitro-1h-pyrazole-5-carbo Xamide Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-n-(5-methyl-1,2-oxazol-3-yl)-4-nitro-1h-pyrazole-5-carbo Xamide
- 1H-Pyrazole-5-carboxamide,1-methyl-N-(5-methyl-3-isoxazolyl)-4-nitro-(9CI)
- HMS2453I04
- STL397458
- AKOS003745634
- MLS000545867
- 515847-89-9
- SMR000160323
- CHEMBL1326688
- 1-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4-nitro-1H-pyrazole-5-carboxamide
- Oprea1_440695
- DB-323036
- 1-METHYL-N-(5-METHYL-3-ISOXAZOLYL)-4-NITRO-1H-PYRAZOLE-5-CARBOXAMIDE
- 1H-PYRAZOLE-5-CARBOXAMIDE, 1-METHYL-N-(5-METHYL-3-ISOXAZOLYL)-4-NITRO-
- 4-nitro-1-methyl-N-(5-methyl-3-isoxazolyl)-1H-pyrazole-5-carboxamide
-
- Inchi: 1S/C9H9N5O4/c1-5-3-7(12-18-5)11-9(15)8-6(14(16)17)4-10-13(8)2/h3-4H,1-2H3,(H,11,12,15)
- InChI Key: HWTOQRBVSYTBON-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(=N1)NC(C1=C(C=NN1C)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 251.06545379g/mol
- Monoisotopic Mass: 251.06545379g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 119Ų
1-methyl-n-(5-methyl-1,2-oxazol-3-yl)-4-nitro-1h-pyrazole-5-carbo Xamide Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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